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For Researchers, Scientists, and Drug Development Professionals

Abstract
AP-C3 is a potent and selective small-molecule inhibitor of cyclic guanosine monophosphate

(cGMP)-dependent protein kinase II (cGKII). This document provides a comprehensive

technical overview of AP-C3, including its chemical properties, mechanism of action, and

detailed experimental protocols for its use in research settings. The information presented

herein is intended to support researchers in the fields of cell biology, pharmacology, and drug

development in their investigation of the cGKII signaling pathway and the therapeutic potential

of its modulation.

Chemical Properties of AP-C3
AP-C3, with the Chemical Abstracts Service (CAS) number 682795-78-4, is a well-

characterized inhibitor of cGKII.[1] Its fundamental chemical and physical properties are

summarized in the table below.
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Property Value Reference

CAS Number 682795-78-4 [1]

Molecular Formula C22H23N3O4 MedchemExpress

Molecular Weight 393.44 g/mol MedchemExpress

pIC50 for cGKII 6.3 [1]

Physical State Solid N/A

Solubility Soluble in DMSO N/A

Storage Store at -20°C N/A

Note: Detailed information on melting point, boiling point, and specific solubility concentrations

are not readily available in public literature. It is recommended to refer to the manufacturer's

certificate of analysis for specific batch data.

Mechanism of Action: Inhibition of cGKII Signaling
AP-C3 exerts its biological effects through the potent and selective inhibition of cGMP-

dependent protein kinase II (cGKII).[1] cGKII is a key downstream effector in the nitric oxide

(NO)/cGMP signaling pathway. This pathway plays a crucial role in various physiological

processes, including intestinal ion secretion, bone growth, and neuronal function.[2]

The canonical activation of this pathway begins with the synthesis of cGMP from guanosine

triphosphate (GTP) by guanylate cyclases. cGMP then binds to and activates cGKII. Activated

cGKII, a serine/threonine kinase, phosphorylates a variety of downstream target proteins,

thereby modulating their activity and eliciting a cellular response.

AP-C3 acts as an inhibitor at the level of cGKII, preventing the phosphorylation of its

downstream substrates. This leads to a blockade of the cGKII-mediated signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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